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Compound of Interest

Compound Name: VO-Ohpic trihydrate

Cat. No.: B10824045 Get Quote

Technical Support Center: VO-Ohpic Trihydrate
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers using VO-Ohpic trihydrate in cellular assays. The information is

tailored for scientists and drug development professionals to anticipate and address potential

issues related to off-target effects and experimental variability.

Frequently Asked Questions (FAQs)
Q1: What is the established on-target activity of VO-Ohpic trihydrate?

VO-Ohpic trihydrate is a potent, reversible, and non-competitive inhibitor of the lipid

phosphatase activity of Phosphatase and Tensin Homolog (PTEN).[1][2] It specifically targets

the enzymatic function of PTEN, leading to an accumulation of phosphatidylinositol (3,4,5)-

trisphosphate (PIP3) at the cell membrane. This, in turn, activates downstream signaling

pathways, most notably the PI3K/AKT/mTOR pathway.[1][3]

Q2: What are the reported IC50 values for PTEN inhibition?

The half-maximal inhibitory concentration (IC50) for VO-Ohpic trihydrate against PTEN has

been reported in the low nanomolar range, although some variability exists in the literature.
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Assay Type Reported IC50 (nM) Reference

Cell-free (PIP3-based) 35 [1][3][4]

Cell-free (OMFP-based) 46 ± 10 [2][5]

Cell-free 6740 (in one study) [6]

Note: The significant discrepancy in the third reported IC50 value highlights the importance of

experimental conditions and potential batch-to-batch variability of the compound.

Q3: What are the known or suspected off-target effects of VO-Ohpic trihydrate?

While some studies report high selectivity for PTEN, others have raised concerns about off-

target activities, particularly against other phosphatases. The most notable reported off-target is

the Src homology region 2 domain-containing phosphatase 1 (SHP-1).

Off-Target Reported IC50 (nM) Reference

SHP-1 975 [6]

CBPs Micromolar range [4]

SopB High nanomolar range [4]

It is crucial for researchers to be aware of these potential off-target effects and design

experiments with appropriate controls to validate that the observed cellular phenotype is indeed

due to PTEN inhibition.

Q4: How does VO-Ohpic trihydrate affect downstream signaling?

By inhibiting PTEN, VO-Ohpic trihydrate leads to the activation of the PI3K/AKT/mTOR

signaling cascade. This can be observed experimentally by an increase in the phosphorylation

of key downstream effectors.
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Experimental Workflow for Investigating Unexpected Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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